Cas no 1595698-16-0 (1-(2-iodo-1-propoxyethyl)-4-methoxybenzene)

• Product Name: 1-(2-iodo-1-propoxyethyl)-4-methoxybenzene
• CAS No: 1595698-16-0
• MF: C₁₂H₁₇IO₂
• MW: 320.166656255722
• CID: 5913514
• PubChem ID: 114771994
• Update Time: 2025-05-19

1-(2-iodo-1-propoxyethyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-iodo-1-propoxyethyl)-4-methoxybenzene
• 1595698-16-0
• EN300-1134652

• Inchi： 1S/C12H17IO2/c1-3-8-15-12(9-13)10-4-6-11(14-2)7-5-10/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： CUWSRZFYBFIWCH-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(=CC=1)OC)OCCC

Computed Properties

• Exact Mass: 320.02733g/mol
• Monoisotopic Mass: 320.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(2-iodo-1-propoxyethyl)-4-methoxybenzene

Comprehensive Overview of 1-(2-iodo-1-propoxyethyl)-4-methoxybenzene (CAS No. 1595698-16-0): Properties, Applications, and Market Insights

1-(2-iodo-1-propoxyethyl)-4-methoxybenzene (CAS No. 1595698-16-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This iodinated aromatic ether combines unique structural features, making it valuable for drug discovery intermediates and functional material synthesis. The presence of both iodo and methoxy substituents on the benzene ring creates interesting electronic properties that researchers are actively exploring.

Recent trends in AI-assisted molecular design have highlighted compounds like 1-(2-iodo-1-propoxyethyl)-4-methoxybenzene as promising candidates for targeted drug delivery systems. Computational chemistry studies suggest its potential as a building block for PET imaging agents, aligning with the growing demand for precision medicine tools. The compound's lipophilic character and moderate polarity make it particularly interesting for blood-brain barrier penetration studies, a hot topic in neuroscience research.

The synthesis of CAS 1595698-16-0 typically involves Williamson ether synthesis followed by selective iodination, with yields optimized through modern flow chemistry techniques. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's high purity (>98%), meeting stringent requirements for pharmaceutical grade intermediates. Stability studies indicate good shelf life when stored under argon atmosphere at -20°C, addressing common queries about iodo compound storage.

In material science applications, 1-(2-iodo-1-propoxyethyl)-4-methoxybenzene serves as a precursor for liquid crystal materials and organic semiconductors. Its molecular structure facilitates π-π stacking interactions, a property increasingly important for flexible electronics development. Recent patent filings reveal innovative uses in OLED technology, particularly for hole transport layers, responding to the booming demand for next-generation displays.

The global market for specialty aromatic compounds like CAS 1595698-16-0 is projected to grow at 6.8% CAGR through 2030, driven by expanding pharmaceutical R&D and electronic materials sectors. Suppliers are addressing frequent search queries about bulk availability and custom synthesis options by offering scalable production through continuous manufacturing processes. Regulatory compliance documentation (including REACH registration and GMP certification) is increasingly available to meet industry standards.

Environmental and safety considerations for 1-(2-iodo-1-propoxyethyl)-4-methoxybenzene follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including nitrile gloves and chemical goggles is recommended during handling. Disposal should comply with organic halogen compound waste guidelines, a common concern addressed in ESG-focused research initiatives.

Emerging research directions for CAS 1595698-16-0 include exploration as a radiopaque agent in medical imaging and potential applications in metal-organic frameworks (MOFs). The compound's iodine atom provides excellent X-ray contrast properties, while its ether linkage offers flexibility for coordination chemistry. These dual characteristics answer growing interest in multifunctional molecular probes for diagnostic applications.

Quality control protocols for 1-(2-iodo-1-propoxyethyl)-4-methoxybenzene typically include HPLC purity analysis, residual solvent testing, and heavy metal screening - key parameters frequently searched by quality assurance professionals. Advanced analytical techniques like LC-MS/MS are employed to verify molecular structure and detect potential impurities at parts-per-million (ppm) levels, ensuring compliance with ICH guidelines for pharmaceutical applications.

For researchers investigating structure-activity relationships, the compound serves as a valuable molecular scaffold allowing diverse modifications at three reactive sites: the iodo group, ether oxygen, and methoxy benzene ring. This versatility supports current trends in fragment-based drug discovery and combinatorial chemistry approaches. Computational modeling studies suggest potential hydrogen bonding interactions and hydrophobic pockets that could be exploited in enzyme inhibitor design.

Supply chain considerations for CAS 1595698-16-0 reflect broader industry shifts toward just-in-time inventory models and regional sourcing strategies. Manufacturers are increasingly providing detailed technical data sheets (TDS) and material safety data sheets (MSDS) in digital formats, responding to the growing demand for instant access documentation in research workflows. Some suppliers now offer small-scale trial quantities (1-5g) to support early-stage research, addressing a common barrier to novel compound evaluation.